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Introduction

Aluminum sulfate, commonly known as alum, is a widely used coagulant in water treatment

processes. Its application is crucial for the removal of turbidity, suspended solids, and certain

organic matter from raw water sources. This document provides a detailed protocol for a

laboratory-scale water purification procedure using aluminum sulfate, primarily centered

around the jar test. The jar test is a bench-scale simulation of a full-scale water treatment

plant's coagulation and flocculation process, allowing for the determination of the optimal

coagulant dosage and treatment conditions.[1][2][3] This protocol is intended for researchers,

scientists, and drug development professionals who require a standardized method for

evaluating water treatability and optimizing purification parameters.

Principle of Coagulation and Flocculation

The water purification process with aluminum sulfate involves two primary stages: coagulation

and flocculation.

Coagulation: When aluminum sulfate is added to water, it rapidly dissolves and releases

positively charged aluminum ions (Al³⁺). These ions neutralize the negative charge of

colloidal particles (e.g., clay, silt, organic matter) that cause turbidity. This charge

neutralization allows the fine, suspended particles to destabilize and begin to clump together.

This initial phase requires rapid and intense mixing, often referred to as a "flash mix," to

ensure uniform dispersion of the coagulant.
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Flocculation: Following coagulation, a period of gentle, slow mixing is initiated. During this

stage, the destabilized particles, along with the formation of a gelatinous aluminum

hydroxide precipitate (Al(OH)₃), aggregate to form larger, visible clumps called "flocs."

Sedimentation: After flocculation, the water is left undisturbed, allowing the heavier flocs to

settle to the bottom of the container due to gravity, leaving clearer water above.

Filtration: The clarified water can then be further purified by filtration to remove any

remaining suspended particles.

Experimental Protocol: Jar Test

The jar test is the standard laboratory procedure to determine the optimal dosage of aluminum
sulfate.[3] It involves simulating the coagulation, flocculation, and sedimentation processes in

a series of beakers.

Materials and Equipment:

Jar testing apparatus with multiple stirrers (typically 6)

Beakers (1000 mL)

Graduated cylinders (1000 mL)

Pipettes (10 mL)

Turbidimeter

pH meter

Stopwatch or timer

Raw water sample

Aluminum sulfate (Al₂(SO₄)₃), solid (e.g., Al₂(SO₄)₃·14H₂O or Al₂(SO₄)₃·18H₂O) or liquid

Distilled or deionized water
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Sodium hydroxide (NaOH) and Hydrochloric acid (HCl) solutions (for pH adjustment, if

necessary)

Procedure:

Raw Water Characterization:

Before beginning the test, measure and record the initial pH, turbidity, temperature, and

alkalinity of the raw water sample.[1]

Preparation of Aluminum Sulfate Stock Solution:

From Solid Aluminum Sulfate: To prepare a 1.0% (10 g/L) stock solution, dissolve 10.0

grams of dry aluminum sulfate in distilled water and bring the final volume to 1000 mL in

a volumetric flask.[2][4] Each 1.0 mL of this stock solution added to 1000 mL of raw water

will result in a dosage of 10 mg/L (ppm).[1][4]

From Liquid Aluminum Sulfate: Liquid alum is often sold on a dry basis (e.g., 48.5%

Al₂(SO₄)₃) with a specific gravity (e.g., 1.335). To prepare a 10 g/L (1.0%) dry basis

solution, the volume of liquid alum needed is calculated as follows: Volume (mL) = 10.0 g /

(specific gravity x % concentration as a decimal).[4] For example: 10.0 g / (1.335 x 0.485)

≈ 15.4 mL of liquid alum is needed to make a 1000 mL stock solution.[4]

Jar Test Execution:

Sample Preparation: Fill six 1000 mL beakers with 1000 mL of the raw water sample.[1][4]

Place the beakers in the jar test apparatus.

Coagulant Dosing: While the stirrers are off, add increasing amounts of the aluminum
sulfate stock solution to each beaker. A typical starting range for dosages is 5 to 200

mg/L.[5] For example, to achieve dosages of 10, 20, 30, 40, 50, and 60 mg/L, you would

add 1, 2, 3, 4, 5, and 6 mL of the 10 g/L stock solution to the respective beakers.

Rapid Mix (Coagulation): Turn on the stirrers and operate them at a high speed (e.g., 100-

150 rpm) for 1 minute to simulate the flash mix.[6][7]
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Slow Mix (Flocculation): Reduce the stirring speed to a gentle rate (e.g., 20-40 rpm) and

continue mixing for 15 to 30 minutes.[6][7] This allows for the formation of flocs.

Sedimentation: Turn off the stirrers and allow the flocs to settle for a predetermined time,

typically 30 to 60 minutes.[1][3]

Analysis and Evaluation:

Visual Observation: During the settling period, visually observe the floc formation and

settling characteristics in each beaker. A good dosage will result in well-formed flocs that

settle quickly, leaving clear supernatant.[1][4] Under-dosing may result in cloudy water with

little floc formation, while over-dosing can lead to a dense, fluffy floc that does not settle

well.[4]

Turbidity Measurement: After the settling period, carefully draw a sample from the top of

each beaker using a pipette, without disturbing the settled floc.[1] Measure the turbidity of

each sample using a turbidimeter.

Optimal Dosage Determination: The optimal aluminum sulfate dosage is the one that

produces the lowest residual turbidity in the supernatant.[6]

Data Presentation

The quantitative data from the jar test should be summarized in a structured table for easy

comparison and determination of the optimal dosage.
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Beaker
No.

Alum
Stock
Solution
(mL)

Alum
Dosage
(mg/L)

Initial
Turbidity
(NTU)

Final
Turbidity
(NTU)

%
Turbidity
Removal

Observati
ons (Floc
size,
Settling)

1 1.0 10 50 25 50%

Small floc,

slow

settling

2 2.0 20 50 15 70%

Medium

floc,

moderate

settling

3 3.0 30 50 5 90%

Large floc,

good

settling

4 4.0 40 50 7 86%

Large floc,

good

settling

5 5.0 50 50 10 80%

Fluffy floc,

poor

settling

6 6.0 60 50 12 76%

Fluffy floc,

poor

settling

Note: The values in this table are for illustrative purposes only.

Factors Influencing Coagulation

Several factors can affect the efficiency of the coagulation process with aluminum sulfate:

pH: The optimal pH range for aluminum sulfate coagulation is typically between 5.5 and

7.5.[5][8] The pH of the raw water can influence the chemical speciation of aluminum and the

surface charge of the particles.
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Alkalinity: The reaction of aluminum sulfate with water consumes alkalinity. Sufficient

alkalinity is required for the formation of aluminum hydroxide floc.

Temperature: Water temperature can affect the rate of chemical reactions and the settling

velocity of the flocs.

Turbidity: The nature and concentration of suspended particles will influence the required

coagulant dosage.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the lab-scale water purification protocol

using the jar test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b167585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Jar Test Procedure

Analysis

Raw Water
Characterization
(pH, Turbidity)

Dose Beakers with
Varying Alum Concentrations

Prepare Alum
Stock Solution

Rapid Mix
(100-150 rpm, 1 min)

Coagulation

Slow Mix
(20-40 rpm, 15-30 min)

Flocculation

Sedimentation
(30-60 min)

Analyze Supernatant
(Turbidity)

Determine
Optimal Dosage

Click to download full resolution via product page

Caption: Workflow for determining the optimal aluminum sulfate dosage via jar test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. actat.wvu.edu [actat.wvu.edu]

2. sugarprocesstech.com [sugarprocesstech.com]

3. mdpi.com [mdpi.com]

4. water-membrane-solutions.mann-hummel.com [water-membrane-solutions.mann-
hummel.com]

5. Aluminum Sulfate Explained – Water Treatment, Paper Sizing & More - Allan Chemical
Corporation | allanchem.com [allanchem.com]

6. scribd.com [scribd.com]

7. sctunisie.org [sctunisie.org]

8. One moment, please... [oxfamwash.org]

To cite this document: BenchChem. [Application Note: Lab-Scale Water Purification Using
Aluminum Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167585#lab-scale-protocol-for-water-purification-
using-aluminum-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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